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CAS No.: 138-41-0

Cat. No.: S002764

Get Quote

The table below consolidates the basic information available for Carzenide, which is primarily useful for

compound identification and procurement.

Property Value / Description

IUPAC Name 4-Sulfamoylbenzoic acid [1] [2]

CAS Number 138-41-0 [1] [2]

Molecular Formula C(_7)H(_7)NO(_4)S [1] [2]

Molecular Weight 201.20 g/mol [1] [2]

SMILES NS(=O)(=O)C1=CC=C(C=C1)C(O)=O [1] [2]

Therapeutic Class Carbonic Anhydrase Inhibitor (based on benzenesulfonamide scaffold)

[3]

Reported Bioactivity Antispasmodic; studied for dysmenorrhea [1]

Predicted GI Absorption High [2]

Predicted BBB
Permeation

No [2]
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The Competitive Landscape of CA Inhibitors

Carzenide belongs to the benzenesulfonamide class of carbonic anhydrase (CA) inhibitors [3]. While direct

data on Carzenide is scarce, recent research focuses on developing novel derivatives for enhanced potency

and selectivity.

Key Design Strategy: The dominant approach is the "tail strategy", which involves attaching
specific chemical groups to the benzenesulfonamide core to improve interaction with the enzyme's

active site [3]. A more advanced "dual-tail" strategy is also being explored to further boost binding
affinity and selectivity for target isoforms like CA IX and XII [3].

Lead Compound Context: SLC-0111 is a prominent benzenesulfonamide-based CA inhibitor that
has progressed to Phase II clinical trials for metastatic pancreatic ductal adenocarcinoma,

highlighting the therapeutic potential of this drug class [3].
Commonly Used Standards: In experimental studies, new benzenesulfonamide derivatives are

typically benchmarked against standard inhibitors. The most common one is Acetazolamide (AAZ),
a classic, clinically used CA inhibitor [3].

Experimental Pathways for Comparison

For a meaningful competitive analysis, experimental data is crucial. The diagram below outlines the standard

workflow for evaluating carbonic anhydrase inhibitors, which you can use as a framework for designing

studies or comparing literature.
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Start: CA Inhibitor Evaluation

In Vitro CA Enzyme Inhibition

Cell-Based Anticancer Activity

Molecular Docking Studies

In Vivo Pharmacokinetics (PK)

Click to download full resolution via product page

The following table details the standard methodologies for each stage in the evaluation workflow.

Stage Key Assays & Measurements Typical Data Output

| In Vitro CA Inhibition [3] | - Stopped-flow CO(_2) hydrase assay

Testing against isoforms (e.g., hCA I, II, IX, XII) | Inhibition constant (K(_i), nM); Lower K(_i) indicates
higher potency. | | Cell-Based Anticancer Activity [3] | - Screening against NCI-60 human tumor cell

line panel
Measurement of cell growth inhibition | Growth percentage (%); IC({50}) (concentration for 50%
growth inhibition). | | In Vivo Pharmacokinetics [3] | - Plasma concentration analysis over time (e.g.,
UPLC-MS/MS) in animal models (e.g., rats) | Maximum concentration (C({max})), Time to C({max})
(T({max})), Area Under the Curve (AUC), Half-life (t(_{1/2})). | | Molecular Docking [3] | -
Computational simulation of compound binding into the active site of target CA isoforms. | Binding

orientation, interaction types (e.g., hydrogen bonds, hydrophobic), and predicted binding affinity. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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